N-[(oxan-2-yl)methyl]-1-(prop-2-yn-1-yl)-N-propylpiperidine-4-carboxamide

• IUPAC Name: N-(oxan-2-ylmethyl)-N-propyl-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H30N2O2/c1-3-10-19-12-8-16(9-13-19)18(21)20(11-4-2)15-17-7-5-6-14-22-17/h1,16-17H,4-15H2,2H3
• InChI Key: GSVXXCLSAHFIMM-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1CCCCO1)C(=O)C2CCN(CC2)CC#C
• Molecular Formula: C18H30N2O2
• Molecular Weight: 306.4 g/mol

Description

The compound is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals and other active compounds. The prop-2-yn-1-yl group suggests the presence of a triple bond, which could be involved in various chemical reactions.

Molecular Structure Analysis

The molecular structure of such a compound would likely be quite complex, due to the presence of multiple functional groups and a cyclic structure. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The presence of the triple bond in the prop-2-yn-1-yl group could allow for reactions such as addition, oxidation, or coupling reactions. The piperidine ring could also potentially undergo reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as polarity, molecular weight, and functional groups would all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many piperidine derivatives are active in the central nervous system, so it’s possible that this compound could have similar effects.

Future Directions

The potential applications and future directions for this compound would depend largely on its biological activity. Piperidine derivatives are a rich area of study in medicinal chemistry, so it’s possible that this compound could have interesting biological effects worth exploring.